Cas no 16530-40-8 (6,14-Ethenomorphinan-7-methanol,4,5-epoxy-3-hydroxy-6-methoxy-a,17-dimethyl-a-pentyl-, [5a,7a(R)]- (9CI))

• Product Name: 6,14-Ethenomorphinan-7-methanol,4,5-epoxy-3-hydroxy-6-methoxy-a,17-dimethyl-a-pentyl-, [5a,7a(R)]- (9CI)
• CAS No: 16530-40-8
• MF: C₂₇H₃₇NO₄
• MW: 439.586988210678
• CID: 223771
• PubChem ID: 204513
• Update Time: 2025-04-19

6,14-Ethenomorphinan-7-methanol,4,5-epoxy-3-hydroxy-6-methoxy-a,17-dimethyl-a-pentyl-, [5a,7a(R)]- (9CI) Chemical and Physical Properties

Names and Identifiers

• 6,14-Ethenomorphinan-7-methanol,4,5-epoxy-3-hydroxy-6-methoxy-a,17-dimethyl-a-pentyl-, [5a,7a(R)]- (9CI)
• AC1L4CQ7
• 14-(2-Hydroxyheptan-2-yl)-7-methoxy-3-methyl-1,2,3,4,7,7a-hexahydro-4a,7-ethano-4,12-methano[1]benzofuro[3,2-e]isoquinolin-9-ol
• 16530-40-8
• 6,14-Ethenomorphinan-7-methanol, alpha,17-dimethyl-4,5-epoxy-3-hydroxy-6-methoxy-alpha-pentyl-, (5-alpha,7-alpha(R))-
• DTXSID40937063

• Inchi： 1S/C27H37NO4/c1-5-6-7-10-24(2,30)19-16-25-11-12-27(19,31-4)23-26(25)13-14-28(3)20(25)15-17-8-9-18(29)22(32-23)21(17)26/h8-9,11-12,19-20,23,29-30H,5-7,10,13-16H2,1-4H3/t19-,20-,23-,24-,25?,26+,27+/m1/s1
• InChI Key： YXBKRWBDTSYZIN-FXLCSONSSA-N
• SMILES： O1C2=C(C=CC3C[C@@H]4C56C=C[C@]([C@@H]([C@@](C)(CCCCC)O)C5)([C@H]1[C@@]6(C=32)CCN4C)OC)O

Computed Properties

• Exact Mass: 439.27241
• Monoisotopic Mass: 439.272259
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 6
• Complexity: 803
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.2
• XLogP3: 4.2

Experimental Properties

• Density: 1.26
• Boiling Point: 569.9°C at 760 mmHg
• Flash Point: 298.5°C
• Refractive Index: 1.633
• PSA: 62.16

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Morphinans Morphinans
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Morphinans